Cas no 2768332-24-5 (4-Chloro-6-(1-methylcyclopropyl)pyrimidine)

• Product Name: 4-Chloro-6-(1-methylcyclopropyl)pyrimidine
• CAS No: 2768332-24-5
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 5465216
• Update Time: 2025-10-30

4-Chloro-6-(1-methylcyclopropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1-methylcyclopropyl)pyrimidine
• Z4968174928
• 4-Chloro-6-(1-methylcyclopropyl)pyrimidine

• Inchi： 1S/C8H9ClN2/c1-8(2-3-8)6-4-7(9)11-5-10-6/h4-5H,2-3H2,1H3
• InChI Key： KBZOSVVEWCWMOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2(C)CC2)=NC=N1

Computed Properties

• Exact Mass: 168.0454260 g/mol
• Monoisotopic Mass: 168.0454260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8
• Molecular Weight: 168.62

Additional information on 4-Chloro-6-(1-methylcyclopropyl)pyrimidine

Introduction to 4-Chloro-6-(1-methylcyclopropyl)pyrimidine (CAS No. 2768332-24-5)

4-Chloro-6-(1-methylcyclopropyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2768332-24-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule belongs to the pyrimidine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chloro substituent at the 4-position and a 1-methylcyclopropyl group at the 6-position imparts unique reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural motif of 4-Chloro-6-(1-methylcyclopropyl)pyrimidine is particularly noteworthy due to its ability to serve as a versatile building block in medicinal chemistry. The chloro group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups, while the cyclopropyl moiety enhances metabolic stability and binding affinity in biological targets. These features have positioned this compound as a key precursor in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrimidine derivatives, particularly those incorporating cycloalkyl substituents. The 1-methylcyclopropyl group, in particular, has been shown to improve oral bioavailability and reduce susceptibility to enzymatic degradation, attributes that are highly desirable in drug design. This has led to extensive research into its applications in oncology, anti-inflammatory therapies, and antiviral treatments.

One of the most compelling areas of investigation involving 4-Chloro-6-(1-methylcyclopropyl)pyrimidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyrimidine core with functional groups that interact with specific kinase domains, researchers have developed promising candidates for targeted therapy. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit tyrosine kinases, leading to potent antitumor effects.

The agrochemical industry has also benefited from the versatility of 4-Chloro-6-(1-methylcyclopropyl)pyrimidine. Its structural components contribute to the development of herbicides and fungicides that exhibit high efficacy while maintaining environmental safety. The incorporation of halogenated pyrimidines has been linked to improved crop protection agents that target specific enzymatic pathways in pests and pathogens.

From a synthetic chemistry perspective, 4-Chloro-6-(1-methylcyclopropyl)pyrimidine serves as a critical intermediate in multi-step organic transformations. The chloro substituent allows for facile coupling reactions via palladium-catalyzed cross-coupling techniques, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the construction of complex molecular architectures essential for drug development. Additionally, the cyclopropyl group can undergo ring-opening reactions under appropriate conditions, providing access to linear or branched pyrimidine derivatives with tailored biological activities.

The biocidal properties of compounds derived from 4-Chloro-6-(1-methylcyclopropyl)pyrimidine have been another focus of research. By leveraging its scaffold for structure-activity relationship (SAR) studies, scientists have identified analogs with enhanced activity against bacterial and fungal strains resistant to conventional treatments. This underscores the importance of this compound in addressing emerging infectious diseases.

In conclusion, 4-Chloro-6-(1-methylcyclopropyl)pyrimidine (CAS No. 2768332-24-5) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, with ongoing research uncovering new possibilities for therapeutic intervention. As synthetic methodologies advance and computational modeling becomes more sophisticated, the potential applications of this compound are expected to expand further.